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Introduction

The disk diffusion assay, also known as the Kirby-Bauer test, is a widely used and standardized
method for determining the susceptibility of bacteria to various antimicrobial agents.[1][2][3]
This method is valued for its simplicity, cost-effectiveness, and ability to test a wide range of
antimicrobials.[1][2] The principle of the disk diffusion assay is based on the diffusion of an
antimicrobial agent from an impregnated paper disk through an agar medium, resulting in a
gradient of the antimicrobial concentration. If the microorganism is susceptible to the
antimicrobial agent, a clear zone of no growth, known as the zone of inhibition, will appear
around the disk. The diameter of this zone is proportional to the susceptibility of the
microorganism to the antimicrobial agent.

Arizonin Al is a member of the arizonin complex of antibiotics, which has demonstrated in
vitro antimicrobial activity, particularly against pathogenic strains of Gram-positive bacteria.
This application note provides a detailed protocol for assessing the sensitivity of various
bacterial strains to Arizonin Al using the disk diffusion method, based on established
standards from the Clinical and Laboratory Standards Institute (CLSI) and the European
Committee on Antimicrobial Susceptibility Testing (EUCAST).

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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